Cas no 70786-37-7 (5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole)

5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole structure
70786-37-7 structure
Product Name:5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole
CAS No:70786-37-7
MF:C10H12N4O
MW:204.228481292725
CID:1746605
PubChem ID:3054064
Update Time:2025-04-21

5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[2-(4-methylphenoxy)ethyl]-2H-tetrazole
    • 5-[2-(4-Methylphenoxy)ethyl]-1H-tetrazole
    • 5-(2-(4-Methylphenoxy)ethyl)-1H-tetrazole
    • 70786-37-7
    • DTXSID60221032
    • 1H-Tetrazole, 5-(2-(4-methylphenoxy)ethyl)-
    • BRN 1116995
    • Inchi: 1S/C10H12N4O/c1-8-2-4-9(5-3-8)15-7-6-10-11-13-14-12-10/h2-5H,6-7H2,1H3,(H,11,12,13,14)
    • InChI Key: ZSUXPCORQILLMJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)CCC1N=NNN=1

Computed Properties

  • Exact Mass: 204.10126
  • Monoisotopic Mass: 204.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • PSA: 63.69
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